Cas no 1314755-91-3 (1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314755-91-3
• MF: C₁₁H₁₀Cl₂O₂
• MW: 245.101901531219
• MDL: MFCD19698253
• CID: 4583497
• PubChem ID: 129955645
• Update Time: 2025-11-02

1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorophenyl)cyclobutanecarboxylic Acid
• 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid

• MDL： MFCD19698253
• Inchi： 1S/C11H10Cl2O2/c12-7-2-3-9(13)8(6-7)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
• InChI Key： SRCWOAYZYANHED-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Cl)=CC=C2Cl)(C(O)=O)CCC1

Additional information on 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid (CAS: 1314755-91-3)

1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid (CAS: 1314755-91-3) is a cyclobutane-derived carboxylic acid compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a dichlorophenyl group and a cyclobutane ring, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a building block for the development of novel kinase inhibitors. The researchers demonstrated that the cyclobutane ring's strained conformation and the electron-withdrawing effects of the dichlorophenyl group could enhance binding affinity to specific kinase targets. The study highlighted the compound's potential in designing selective inhibitors for diseases such as cancer and inflammatory disorders.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's role in modulating protein-protein interactions (PPIs). The researchers utilized 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid as a scaffold to develop small-molecule disruptors of PPIs involved in neurodegenerative diseases. The study provided mechanistic insights into how the compound's rigid structure could effectively interfere with pathological protein aggregates.

In addition to its therapeutic potential, recent synthetic chemistry research has focused on optimizing the production of 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, addressing previous challenges related to yield and purity. The new method employs a photochemical [2+2] cycloaddition strategy, significantly improving the compound's accessibility for further research and development.

Pharmacokinetic studies have also advanced our understanding of this compound. A 2024 investigation published in Drug Metabolism and Disposition characterized its metabolic stability and tissue distribution in preclinical models. The results indicated favorable pharmacokinetic properties, with moderate plasma clearance and good oral bioavailability, supporting its potential as a drug candidate or intermediate.

The safety profile of 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid has been preliminarily assessed in recent toxicological studies. While generally well-tolerated in animal models at therapeutic doses, researchers have noted the need for further investigation into potential off-target effects, particularly given the compound's structural similarity to certain environmental pollutants. These findings underscore the importance of continued structure-activity relationship studies to optimize both efficacy and safety.

Looking forward, the compound's versatility positions it as a valuable tool in chemical biology. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, as well as investigating its potential in antibiotic development against multidrug-resistant bacteria. The unique physicochemical properties of 1-(2,5-dichlorophenyl)cyclobutane-1-carboxylic acid continue to inspire innovative applications across multiple therapeutic areas.